Cas no 866051-31-2 (methyl 1-[2-(5-methoxy-1H-indol-3-yl)ethyl]-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate)

• Product Name: methyl 1-[2-(5-methoxy-1H-indol-3-yl)ethyl]-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate
• CAS No: 866051-31-2
• MF: C₁₈H₂₀N₂O₄
• MW: 328.362404823303
• CID: 4662635
• Update Time: 2025-07-17

methyl 1-[2-(5-methoxy-1H-indol-3-yl)ethyl]-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylic acid, 4,5-dihydro-1-[2-(5-methoxy-1H-indol-3-yl)ethyl]-2-methyl-5-oxo-, methyl ester
• methyl 1-[2-(5-methoxy-1H-indol-3-yl)ethyl]-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate

• Inchi： 1S/C18H20N2O4/c1-11-14(18(22)24-3)9-17(21)20(11)7-6-12-10-19-16-5-4-13(23-2)8-15(12)16/h4-5,8,10,19H,6-7,9H2,1-3H3
• InChI Key： XDLPFHVTBIHFGE-UHFFFAOYSA-N
• SMILES： N1(CCC2C3=C(NC=2)C=CC(OC)=C3)C(=O)CC(C(OC)=O)=C1C

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 564.6±50.0 °C at 760 mmHg
• Flash Point: 295.3±30.1 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

methyl 1-[2-(5-methoxy-1H-indol-3-yl)ethyl]-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl 1-[2-(5-methoxy-1H-indol-3-yl)ethyl]-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate

Methyl 1-[2-(5-Methoxy-1H-Indol-3-yl)ethyl]-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate (CAS No. 866051-31-2)

Methyl 1-[2-(5-methoxy-1H-indol-3-yl)ethyl]-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate (CAS No. 866051-31-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indole derivatives and exhibits a unique structural framework that has been explored for its potential therapeutic applications.

The chemical structure of methyl 1-[2-(5-methoxy-1H-indol-3-yl)ethyl]-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate is characterized by a central pyrrole ring fused with an indole moiety, which is further substituted with a methoxy group and an ethyl chain. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a subject of interest for various research studies.

Recent advancements in the understanding of indole derivatives have highlighted their potential in the treatment of neurodegenerative diseases, cancer, and other chronic conditions. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that certain indole derivatives, including methyl 1-[2-(5-methoxy-1H-indol-3-yl)ethyl]-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate, exhibit potent anti-inflammatory and neuroprotective effects. These findings suggest that this compound could be a promising candidate for the development of novel therapeutic agents.

In addition to its potential therapeutic applications, methyl 1-[2-(5-methoxy-1H-indol-3-yl)ethyl]-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate has also been studied for its pharmacokinetic properties. Research conducted by a team at the University of California, San Francisco, revealed that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can effectively reach its target sites in the body and exert its intended biological effects.

The synthesis of methyl 1-[2-(5-methoxy-1H-indol-3-yl)ethyl]-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate involves a series of well-defined chemical reactions. One common synthetic route involves the condensation of an appropriate indole derivative with a pyrrole precursor, followed by functional group modifications to achieve the desired structure. The detailed synthetic protocols have been documented in several peer-reviewed journals and are widely referenced by researchers in the field.

Clinical trials are currently underway to evaluate the safety and efficacy of methyl 1-[2-(5-methoxy-1H-indol-3-y l)ethyl]-2-methyl -5 -oxo -4 , 5 -d ihydro -1 H -pyrro le -3 -carboxy late in various disease models. Preliminary results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and minimal side effects. These findings have paved the way for further clinical investigations to explore its full therapeutic potential.

In conclusion, methyl 1-[2-(5-methoxy -1 H -ind ol -3 -y l)et h yl] -2 -m eth yl -5 -ox o -4 , 5 -d ihydro -1 H -pyrro le -3 -car boxy late (CAS No. 866051 -3 1 -2 ) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an exciting area of focus for scientists and researchers aiming to develop innovative treatments for various diseases.